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Introduction

The genus Streptomyces is a prolific source of bioactive secondary metabolites, including
many clinically important antibiotics. The genetic blueprints for the biosynthesis of these
compounds are organized in biosynthetic gene clusters (BGCs). Understanding the structure,
function, and regulation of these BGCs is paramount for the discovery of novel therapeutics
and the bioengineering of improved production systems. This technical guide provides a
comprehensive analysis of the deoxyenterocin gene cluster from Streptomyces, focusing on
its genetic organization, biosynthetic pathway, and the experimental methodologies required for
its study. Deoxyenterocin, specifically 5-deoxyenterocin, is a polyketide natural product and
a key intermediate in the biosynthesis of enterocin, a compound with notable biological
activities.

Data Presentation: The Deoxyenterocin (Enterocin)
Biosynthetic Gene Cluster of Streptomyces
maritimus

The biosynthesis of 5-deoxyenterocin and enterocin is encoded by the enc gene cluster in
Streptomyces maritimus. This cluster spans approximately 21.3 kb and comprises 20 open
reading frames (ORFs). The genetic architecture of this cluster is unique among type II
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polyketide synthase (PKS) systems, notably lacking the typical cyclase and aromatase genes.
Below is a detailed summary of the genes within this cluster.[1]
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Gene Name Size (amino acids) Putative Function
Polyketide synthase (PKS
encA 427 Y y ( )
alpha subunit (ketosynthase)
PKS beta subunit (chain length
encB 420
factor)
encC 82 Acyl carrier protein (ACP)
encD 258 Ketoreductase
Transcriptional regulator (MerR
enckE - .
family)
enckF 417 Thioesterase
Acyl-CoA dehydrogenase-like
encG 299 ]
protein
Enoyl-CoA
encH 282 ]
hydratase/isomerase
3-hydroxyacyl-CoA
encl 422 Y yaey
dehydrogenase
encJ 400 Acetyl-CoA acetyltransferase
encK 289 Methyltransferase
encL 420 Acyl-CoA synthetase
encM 464 FAD-dependent oxygenase
encN 549 Acyl-CoA ligase
encO 130 Unknown function
encP 523 Phenylalanine ammonia lyase
encQ 81 Ferredoxin
encR 401 P450 monooxygenase
Transcriptional regulator
encS 215 P g Y

protein
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encT 482 Efflux protein

Biosynthetic Pathway and Regulation

The biosynthesis of 5-deoxyenterocin and enterocin is a complex process involving a type I
PKS and a series of tailoring enzymes. The pathway is initiated by the formation of a benzoyl-

CoA starter unit, a distinctive feature of this cluster.

Signaling and Regulatory Pathway

The expression of the enc gene cluster is tightly regulated to coordinate the production of 5-
deoxyenterocin and enterocin with the physiological state of the cell. While the complete
regulatory network is still under investigation, two putative regulatory genes, enck and encS,
have been identified within the cluster.[1] encE is predicted to encode a transcriptional activator
of the MerR family, which typically requires a small molecule inducer for activity. encS is
annotated as a transcriptional regulatory protein. These cluster-situated regulators (CSRS)
likely integrate signals from the broader cellular environment, such as nutrient availability and
cell density, to control the expression of the biosynthetic genes. In many Streptomyces species,
the production of secondary metabolites is controlled by a hierarchical cascade of global and
pathway-specific regulators, often triggered by signaling molecules like gamma-butyrolactones.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1355181?utm_src=pdf-body
https://www.benchchem.com/product/b1355181?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/82122366.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental & Cellular Signals

Nutrient Limitation Cell Density (Quorum Sensing)

Global Regulators

Cluster-Situated Regulators

7

igsynthetic

Products

y

Deoxyenterocin

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Starter Unit Biosynthesis Polyketide Synthesis

ncA, B, C ontaneous
Ijl ' o l—lcmmc_w.n Fe LA - B - Fep e -—CYM- e :

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Genomic Analysis

Genomic DNA Isolation
(S. maritimus)

l

Cosmid/BAC Library
Construction or TAR Cloning

l

Sequencing & Assembly

:

Gene Cluster Annotation
(antiSMASH)

Heterologous Expression

Metabolit

> Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

71/8

Tech Support


https://www.benchchem.com/product/b1355181?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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